Cas no 1420070-38-7 (2-Ethynyl-6-(trifluoromethyl)pyridin-3-amine)

• Product Name: 2-Ethynyl-6-(trifluoromethyl)pyridin-3-amine
• CAS No: 1420070-38-7
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 2909354
• Update Time: 2023-08-10

2-Ethynyl-6-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-ethynyl-6-(trifluoromethyl)-
• 2-Ethynyl-6-(trifluoromethyl)pyridin-3-amine

• Inchi： 1S/C8H5F3N2/c1-2-6-5(12)3-4-7(13-6)8(9,10)11/h1,3-4H,12H2
• InChI Key： QBJVZBHRAPLDLI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#C)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9